![molecular formula C9H19ClN2O3 B6176282 methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride CAS No. 2613385-49-0](/img/no-structure.png)
methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride
Overview
Description
Methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride, more commonly known as DMAMP-HCl, is a synthetic compound of the amide family. It is a white crystalline powder, which is soluble in water and ethanol. DMAMP-HCl has a wide range of uses in scientific research, and is used in a variety of laboratory experiments.
Mechanism of Action
DMAMP-HCl works by binding to specific receptors in the body, and this binding stimulates a biochemical or physiological response. The specific receptors that DMAMP-HCl binds to depend on the application. For example, in the study of drug-receptor interactions, DMAMP-HCl binds to the target drug receptor, which then triggers a response in the body.
Biochemical and Physiological Effects
DMAMP-HCl has a wide range of biochemical and physiological effects. It can act as an agonist or antagonist of various receptors in the body, and this can lead to changes in the body’s response to other drugs or hormones. It can also act as an enzyme inhibitor, which can affect the body’s metabolism of other drugs or hormones. Finally, it can act as an anti-inflammatory agent, which can reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
DMAMP-HCl has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is also easy to synthesize. Additionally, it is soluble in both water and ethanol, which makes it easy to work with in laboratory experiments. The main limitation of DMAMP-HCl is that it is a synthetic compound, so it is not found naturally in the body.
Future Directions
There are a number of potential future directions for DMAMP-HCl. These include further research into its mechanism of action, its use as an enzyme inhibitor, and its use as an anti-inflammatory agent. Additionally, further research into its use in drug-receptor interactions and drug metabolism could lead to new drugs or treatments. Finally, further research into its use in organic synthesis could lead to new pharmaceuticals or other compounds.
Synthesis Methods
DMAMP-HCl is synthesized through a chemical reaction between 3-(dimethylamino)-N-methylpropanamide and acetic acid. The reaction is conducted at a temperature of 60-80 degrees Celsius, and the resulting product is a white crystalline powder. The chemical reaction is as follows:
3-(dimethylamino)-N-methylpropanamide + acetic acid → methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride
Scientific Research Applications
DMAMP-HCl is used in a variety of scientific research applications, including the study of the structure and function of proteins, the study of enzyme kinetics, the study of drug-receptor interactions, and the study of drug metabolism. It is also used as a reagent in organic synthesis, and is used in the production of a variety of pharmaceuticals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride involves the reaction of N-methyl-3-(dimethylamino)propanamide with methyl 2-bromoacetate, followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "N-methyl-3-(dimethylamino)propanamide", "Methyl 2-bromoacetate", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve N-methyl-3-(dimethylamino)propanamide in diethyl ether and add sodium hydroxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add methyl 2-bromoacetate to the mixture and stir for 24 hours at room temperature.", "Step 3: Extract the product with diethyl ether and wash with water.", "Step 4: Hydrolyze the product with hydrochloric acid and extract with diethyl ether.", "Step 5: Wash the organic layer with water and dry over magnesium sulfate.", "Step 6: Evaporate the solvent and recrystallize the product from ethanol to obtain methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride." ] } | |
CAS RN |
2613385-49-0 |
Product Name |
methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride |
Molecular Formula |
C9H19ClN2O3 |
Molecular Weight |
238.7 |
Purity |
95 |
Origin of Product |
United States |
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